Cas no 104508-24-9 (6-(bromomethyl)pyridine-2-carbonitrile)

• Product Name: 6-(bromomethyl)pyridine-2-carbonitrile
• CAS No: 104508-24-9
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD10687145
• CID: 126249
• PubChem ID: 27281660
• Update Time: 2025-05-21

6-(bromomethyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-BROMOMETHYL-2-CYANOPYRIDINE
• 6-(Bromomethyl)picolinonitrile
• 2-Pyridinecarbonitrile,6-(bromomethyl)-
• 6-(BROMOMETHYL)-2-PYRIDINECARBONITRILE
• 6-(bromomethyl)pyridine-2-carbonitrile
• 2-bromomethyl-6-cyanopyridine
• 2-cyano-6-bromomethyl pyridine
• 2-Pyridinecarbonitrile,6-(bromomethyl)
• 6-bromomethylpyridine-2-carbonitrile
• 6-Bromomethyl-2-pyridinecarbonitrile
• 6-Bromomethyl-pyridine-2-carbonitrile
• 2-(Bromomethyl)-6-cyanopyridine
• 6-Bromomethylpicolinonitrile
• SQLZGKYMIUGRCL-UHFFFAOYSA-N
• FCH881296
• 1014AA
• MB08544
• 2-Pyridinecarbonitrile, 6-(bromomethyl)-
• AS-36551
• SCHEMBL378968
• DTXSID80650643
• FT-0711309
• AKOS006305747
• 104508-24-9
• MFCD10687145
• SY253028
• 2-bromomethyl-6-cyanopyridine;
• A848490
• 6-Bromomethyl-pyridine-2-carbonitrile;6-(broMoMethyl)picolinonitrile
• DB-059153

• MDL： MFCD10687145
• Inchi： 1S/C7H5BrN2/c8-4-6-2-1-3-7(5-9)10-6/h1-3H,4H2
• InChI Key： SQLZGKYMIUGRCL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C(C#N)N=1

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 36.7
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.60
• Boiling Point: 293 ºC
• Flash Point: 131 ºC
• Refractive Index: 1.591
• PSA: 36.68000
• LogP: 1.84818

6-(bromomethyl)pyridine-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(bromomethyl)pyridine-2-carbonitrile

6-(Bromomethyl)pyridine-2-carbonitrile (CAS 104508-24-9): A Versatile Building Block in Organic Synthesis

6-(Bromomethyl)pyridine-2-carbonitrile (CAS 104508-24-9) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This bromomethyl-substituted pyridine derivative serves as a crucial chemical intermediate for the synthesis of various biologically active molecules, making it particularly relevant in today's drug discovery landscape where researchers are actively seeking novel small molecule therapeutics.

The molecular structure of 6-(bromomethyl)pyridine-2-carbonitrile combines three important functional groups: a pyridine ring, a bromomethyl group, and a cyano group. This unique combination provides multiple reactive sites for chemical transformations, allowing chemists to create diverse molecular architectures. Recent trends in medicinal chemistry show increasing interest in such multifunctional building blocks, especially for developing kinase inhibitors and other targeted therapies.

In pharmaceutical applications, 6-(bromomethyl)-2-cyanopyridine has shown particular promise as a precursor for pharmacophore development. The pyridine-2-carbonitrile scaffold is frequently encountered in drug candidates targeting neurological disorders and inflammatory conditions, areas that represent major focus points in current biomedical research. The compound's ability to participate in various cross-coupling reactions makes it especially valuable for creating libraries of potential drug candidates through combinatorial chemistry approaches.

The synthetic utility of CAS 104508-24-9 extends beyond pharmaceuticals. In materials science, researchers are exploring its use in creating functionalized polymers and coordination complexes with potential applications in organic electronics and catalysis. The bromomethyl pyridine derivative can serve as an anchor point for attaching various functional groups to surfaces or polymer backbones, a property that aligns well with current interests in smart materials development.

From a chemical reactivity perspective, 6-(bromomethyl)pyridine-2-carbonitrile offers several advantages. The bromomethyl group is highly reactive in nucleophilic substitution reactions, while the cyano group can participate in condensation reactions or be reduced to primary amines. These characteristics make the compound particularly useful in multistep synthesis workflows, where it can serve as a linchpin for constructing more complex molecular systems.

Recent publications in synthetic chemistry journals highlight innovative uses of 6-bromomethyl-2-cyanopyridine in creating novel heterocyclic systems. The compound's versatility has made it a favorite among researchers working on fragment-based drug design, a hot topic in current pharmaceutical research. Its relatively stable nature under standard laboratory conditions also contributes to its popularity as a synthetic intermediate.

The market for pyridine derivatives like 6-(bromomethyl)pyridine-2-carbonitrile has been growing steadily, driven by increasing demand from both the pharmaceutical and specialty chemicals sectors. Suppliers typically offer this compound with high purity levels (>97%), meeting the stringent requirements of modern organic synthesis applications. Proper handling and storage recommendations include protection from moisture and storage at room temperature to maintain stability.

Analytical characterization of 6-(bromomethyl)pyridine-2-carbonitrile typically involves techniques such as HPLC analysis, NMR spectroscopy, and mass spectrometry. These methods confirm both the identity and purity of the material, which is crucial for its use in sensitive chemical transformations. The compound's distinct spectral features make it relatively easy to track in complex reaction mixtures.

Looking forward, the importance of 6-(bromomethyl)pyridine-2-carbonitrile (CAS 104508-24-9) is likely to increase as researchers continue to explore new applications for functionalized pyridine compounds. Its combination of reactivity and stability positions it well for emerging areas such as click chemistry applications and the development of novel bioconjugates. As synthetic methodologies advance, this versatile building block will undoubtedly play a significant role in the creation of new molecular entities across multiple scientific disciplines.